Cas no 52046-55-6 ((1Z)-N',2-Dihydroxypropanimidamide)

• Product Name: (1Z)-N',2-Dihydroxypropanimidamide
• CAS No: 52046-55-6
• MF: C₃H₈N₂O₂
• MW: 104.107820510864
• MDL: MFCD07776328
• CID: 936272
• PubChem ID: 44537684
• Update Time: 2025-07-01

(1Z)-N',2-Dihydroxypropanimidamide Chemical and Physical Properties

Names and Identifiers

• N,2-Dihydroxypropanimidamide
• 2,n-dihydroxy-propionamidine
• 2,5-TETRAHYDROFURANDIMETHANOL
• SCHEMBL457619
• SCHEMBL8231226
• N',2-dihydroxypropanimidamide
• AKOS010958678
• 2,N-Dihydroxypropionamidine
• 52046-55-6
• (1E)-N',2-dihydroxypropanimidamide
• AKOS022185587
• (1Z)-N',2-dihydroxypropanimidamide
• BS-37973
• EN300-216042
• (1Z)-N',2-Dihydroxypropanimidamide

• MDL： MFCD07776328
• Inchi： 1S/C3H8N2O2/c1-2(6)3(4)5-7/h2,6-7H,1H3,(H2,4,5)
• InChI Key： TWQGERCRJDBWSY-UHFFFAOYSA-N
• SMILES： OC(/C(=N/O)/N)C

Computed Properties

• Exact Mass: 104.05900
• Monoisotopic Mass: 104.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 294.6±42.0 °C at 760 mmHg
• Flash Point: 132.0±27.9 °C
• PSA: 76.34000
• LogP: -0.18610
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(1Z)-N',2-Dihydroxypropanimidamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes

Additional information on (1Z)-N',2-Dihydroxypropanimidamide

52046-55-6: (1Z)-N',2-Dihydroxypropanimidamide

Introduction to (1Z)-N',2-Dihydroxypropanimidamide

52046-55-6, commonly referred to as (1Z)-N',2-Dihydroxypropanimidamide, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug delivery systems, catalysis, and bioactive materials. The molecule's structure, characterized by a propanimidamide backbone and hydroxyl groups, contributes to its versatile chemical properties.

Recent studies have highlighted the importance of understanding the synthesis pathways and biological interactions of (1Z)-N',2-Dihydroxypropanimidamide. Researchers have explored its role as a precursor in the development of advanced materials, such as stimuli-responsive polymers and bio-degradable composites. The compound's ability to form hydrogen bonds and its amphiphilic nature make it a promising candidate for applications in nanotechnology and biomedical engineering.

The cas no 52046-55-6 designation underscores its importance in regulatory and industrial contexts. This compound is often used in research settings to investigate its reactivity under various conditions, including thermal, mechanical, and chemical stimuli. Its synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity.

One of the most intriguing aspects of (1Z)-N',2-Dihydroxypropanimidamide is its ability to act as a catalyst in certain organic reactions. Recent findings suggest that it can facilitate the formation of complex molecular architectures by serving as a template or directing agent. This property has opened new avenues for its use in asymmetric synthesis and the creation of chiral compounds.

In terms of biological applications, (1Z)-N',2-Dihydroxypropanimidamide has shown promise in drug delivery systems due to its biocompatibility and ability to encapsulate hydrophobic drugs. Its hydroxyl groups enable it to interact with biological systems without causing adverse effects, making it a valuable component in the development of targeted drug delivery platforms.

The compound's physical properties, including its melting point, solubility, and thermal stability, have been extensively studied. These properties are critical for determining its suitability for various industrial applications. For instance, its high thermal stability makes it ideal for use in high-temperature processes, while its solubility characteristics influence its behavior in different solvent systems.

Recent advancements in computational chemistry have allowed researchers to model the behavior of (1Z)-N',2-Dihydroxypropanimidamide at the molecular level. These simulations provide insights into its electronic structure, reactivity, and potential interactions with other molecules. Such studies are essential for optimizing its use in practical applications and predicting its behavior under diverse conditions.

In conclusion, (1Z)-N',2-Dihydroxypropanimidamide (cas no 52046-55-6) is a versatile compound with a wide range of potential applications. Its unique chemical properties, combined with recent research findings, position it as a key player in the development of innovative materials and technologies. As research continues to uncover new aspects of this compound's behavior, it is likely to play an increasingly important role in both academic and industrial settings.